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Compound of Interest

Compound Name: Methyl 3-(trifluoromethyl)picolinate

Cat. No.: B1420764

The incorporation of fluorine and fluorine-containing functional groups, particularly the
trifluoromethyl (-CF3) group, is a cornerstone of modern medicinal chemistry.[1] The -CF3
group is a bioisostere for chlorine and the methyl group but possesses profoundly different
electronic properties.[2] Its strong electron-withdrawing nature and high lipophilicity can
dramatically influence a drug candidate's metabolic stability, membrane permeability, binding
affinity, and overall pharmacokinetic profile.[2][3]

When appended to a pyridine ring, as in Methyl 3-(trifluoromethyl)picolinate, the -CF3 group
modulates the pKa of the nitrogen atom and influences the electronic distribution of the entire
heterocyclic system. This makes it an exceptionally valuable synthon for creating novel
molecular entities that can effectively interact with biological targets. Picolinates, in general, are
precursors to a wide range of pharmaceuticals, and the trifluoromethylated variant offers
chemists a tool to fine-tune molecular properties for enhanced therapeutic effect and better
drug-like characteristics.[4][5]

Physicochemical and Safety Profile

A thorough understanding of the compound's properties is the foundation of its effective and
safe application in a laboratory setting.
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Property Value Source(s)
methyl 3-

IUPAC Name (trifluoromethyl)pyridine-2- [6]
carboxylate

CAS Number 588702-69-6 [7]

Molecular Formula CsHeF3sNO2 [7]

Molecular Weight 205.13 g/mol [7]
Colorless to yellow-brown

Appearance o [6]
liquid

Purity =>97-98% (typical) [61[7]

Storage Store at room temperature [6]

Signal Word Warning [6]

H302: Harmful if

swallowedH315: Causes skin
Hazard Statements irritationH320: Causes eye [6]

irritationH335: May cause

respiratory irritation

] P264, P270, P301+P312,
Precautionary Statements P330 [6]

Synthesis and Purification

While multiple synthetic routes may exist, a common and logical approach involves a multi-step
sequence starting from a readily available precursor like 3-methylpicolinonitrile. This pathway
leverages well-established transformations in heterocyclic chemistry.

Proposed Synthetic Pathway

The proposed synthesis is a three-step process: (1) Hydrolysis of the starting nitrile to the
corresponding carboxylic acid, (2) Trifluoromethylation of the methyl group via a halogenation-
fluorination sequence, and (3) Esterification to yield the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1420764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

